N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol
• IUPAC Name: N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C15H19N3O4/c1-20-10-9-16-13(19)7-8-14-17-15(18-22-14)11-3-5-12(21-2)6-4-11/h3-6H,7-10H2,1-2H3,(H,16,19)
• InChI Key: WJVJLWNXKDVQEO-UHFFFAOYSA-N
• SMILES: COCCNC(=O)CCC1=NC(=NO1)C2=CC=C(C=C2)OC

Description

N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields.

Mechanism of Action

The mechanism of action of N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells, as well as the inflammatory response.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide has various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is its potential use as a lead compound for the development of new drugs. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide. These include:
1. Further investigation of its mechanism of action to better understand its potential therapeutic applications.
2. Development of more efficient synthesis methods to improve its yield and purity.
3. Investigation of its potential use in combination with other drugs for enhanced therapeutic effects.
4. Evaluation of its potential use in other scientific fields, such as materials science and nanotechnology.
5. Investigation of its potential use as a diagnostic tool for cancer and other diseases.
Conclusion:
N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a chemical compound with significant potential for use in various scientific fields. Its anticancer, antimicrobial, and anti-inflammatory properties make it a promising lead compound for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide involves the reaction of 2-methoxyethanol, 4-methoxybenzohydrazide, and ethyl acrylate in the presence of a catalyst. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

N-(2-methoxyethyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been studied for its potential use in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anticancer, antimicrobial, and anti-inflammatory properties.